Cas no 1804887-93-1 (2-Chloromethyl-3-fluoro-4-iodopyridine)

• Product Name: 2-Chloromethyl-3-fluoro-4-iodopyridine
• CAS No: 1804887-93-1
• MF: C₆H₄ClFIN
• MW: 271.458536148071
• CID: 4922004
• Update Time: 2025-10-31

2-Chloromethyl-3-fluoro-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloromethyl-3-fluoro-4-iodopyridine

• Inchi： 1S/C6H4ClFIN/c7-3-5-6(8)4(9)1-2-10-5/h1-2H,3H2
• InChI Key： LTFLTXYIOFZFSV-UHFFFAOYSA-N
• SMILES： IC1C=CN=C(CCl)C=1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• XLogP3: 2
• Topological Polar Surface Area: 12.9

Additional information on 2-Chloromethyl-3-fluoro-4-iodopyridine

2-Chloromethyl-3-fluoro-4-iodopyridine: A Comprehensive Overview

2-Chloromethyl-3-fluoro-4-iodopyridine, also known by its CAS number CAS No. 1804887-93-1, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with chlorine, fluorine, and iodine atoms at specific positions. The presence of these halogens imparts distinct chemical properties, making it a valuable molecule for research and industrial applications.

The synthesis of 2-Chloromethyl-3-fluoro-4-iodopyridine involves a series of intricate chemical reactions, including nucleophilic substitution, electrophilic substitution, and halogenation processes. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels, which are critical for its use in sensitive applications such as drug discovery and materials synthesis.

One of the most notable applications of CAS No. 1804887-93-1 is in the field of medicinal chemistry. Researchers have utilized this compound as a key intermediate in the synthesis of bioactive molecules targeting various diseases, including cancer and infectious diseases. The halogen substituents on the pyridine ring facilitate the formation of strong hydrogen bonds and π-interactions, which are essential for drug-receptor interactions. Recent studies have demonstrated that derivatives of this compound exhibit promising anti-proliferative activity against several cancer cell lines.

In addition to its role in drug discovery, 2-Chloromethyl-3-fluoro-4-iodopyridine has found applications in materials science, particularly in the development of advanced electronic materials. The compound serves as a precursor for the synthesis of low-dimensional materials such as graphene analogues and transition metal dichalcogenides (TMDs). Its ability to act as a directing agent during the synthesis of these materials has been extensively studied in recent years, with breakthroughs reported in the formation of highly crystalline and defect-free nanostructures.

The chemical stability and reactivity of CAS No. 1804887-93-1 make it an ideal candidate for use in catalytic processes. Recent research has explored its potential as a ligand in transition metal-catalyzed reactions, where it enhances the catalytic activity and selectivity of metal complexes. This has opened new avenues for its application in green chemistry and sustainable chemical processes.

In terms of physical properties, 2-Chloromethyl-3-fluoro-4-iodopyridine exhibits a high melting point due to the strong intermolecular forces arising from its halogen substituents. Its solubility in organic solvents such as dichloromethane and THF makes it suitable for various solution-based chemical reactions. The compound also demonstrates fluorescence properties under UV light, which has been exploited in sensing applications for detecting specific analytes.

The demand for CAS No. 1804887-93-1 has grown significantly due to its versatility across multiple disciplines. However, its production requires stringent quality control measures to ensure consistency in purity and performance. Advances in analytical techniques such as NMR spectroscopy and mass spectrometry have enabled precise characterization of this compound, further enhancing its reliability in research and industrial settings.

In conclusion, 2-Chloromethyl-3-fluoro-4-i